(4-(1H-Imidazol-1-yl)phenyl)methanamine hydrochloride
Overview
Description
“(4-(1H-Imidazol-1-yl)phenyl)methanamine hydrochloride” is an organic compound with the CAS Number: 886457-65-4 . It has a molecular weight of 209.68 and its linear formula is C10H12ClN3 . It is typically stored in an inert atmosphere at room temperature . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code for “(4-(1H-Imidazol-1-yl)phenyl)methanamine hydrochloride” is 1S/C10H11N3.ClH/c11-7-9-1-3-10(4-2-9)13-6-5-12-8-13;/h1-6,8H,7,11H2;1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.Physical And Chemical Properties Analysis
“(4-(1H-Imidazol-1-yl)phenyl)methanamine hydrochloride” is a solid compound . It has a molecular weight of 209.68 and its linear formula is C10H12ClN3 . The compound’s predicted density is 1.16±0.1 g/cm3 , and its predicted boiling point is 345.0±25.0 °C . The compound’s predicted flash point is 162.461°C .Scientific Research Applications
Phosphodiesterase (PDE) Inhibition
(4-(1H-Imidazol-1-yl)phenyl)methanamine hydrochloride: and its derivatives have been evaluated for their ability to inhibit phosphodiesterases (PDEs). PDEs are enzymes that regulate cyclic nucleotides (cAMP and cGMP) and play crucial roles in cell function. In particular, PDE3 inhibitors are relevant for congestive heart failure, PDE4 inhibitors for inflammatory airways, and PDE5 inhibitors for erectile dysfunction . The pyrimidine scaffold, present in these compounds, contributes to their PDE inhibitory activity.
Antimicrobial Activity
Several derivatives of (4-(1H-Imidazol-1-yl)phenyl)methanamine hydrochloride have demonstrated antimicrobial properties. These compounds exhibit activity against bacteria and fungi. The imidazole ring system, commonly found in these derivatives, contributes to their bioactivity .
Anticancer Potential
Certain derivatives of (4-(1H-Imidazol-1-yl)phenyl)methanamine hydrochloride have been investigated for their antitumor activity. In vitro studies revealed promising results against cancer cell lines such as A549, MDA-MB-231, A375, and HCT116. Notably, compounds containing hydroxyl groups at specific positions on the phenyl ring displayed significant anticancer effects .
Estrogenicity Evaluation
(4-(1H-Imidazol-1-yl)phenyl)methanamine hydrochloride: has been used in assessing the estrogenicity of phenolic xenoestrogens using a Saccharomyces cerevisiae-based Lac-Z reporter assay .
Other Potential Applications
Beyond the mentioned fields, pyrimidine derivatives, including those related to (4-(1H-Imidazol-1-yl)phenyl)methanamine hydrochloride , have been explored for various other activities, such as anti-inflammatory, analgesic, anti-HCV, anti-HIV, antioxidant, and anti-aging effects .
Safety and Hazards
“(4-(1H-Imidazol-1-yl)phenyl)methanamine hydrochloride” is labeled with the GHS07 pictogram, indicating that it can cause eye irritation . The compound’s hazard statements include H319, which indicates that it causes serious eye irritation . Precautionary statements include P305+P351+P338, which advise rinsing cautiously with water for several minutes in case of contact with eyes .
properties
IUPAC Name |
(4-imidazol-1-ylphenyl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3.ClH/c11-7-9-1-3-10(4-2-9)13-6-5-12-8-13;/h1-6,8H,7,11H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YUVDXSXHWIREGT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN)N2C=CN=C2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60712379 |
Source
|
| Record name | 1-[4-(1H-Imidazol-1-yl)phenyl]methanamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60712379 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-(1H-Imidazol-1-yl)phenyl)methanamine hydrochloride | |
CAS RN |
886457-65-4 |
Source
|
| Record name | 1-[4-(1H-Imidazol-1-yl)phenyl]methanamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60712379 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | [4-(1H-imidazol-1-yl)phenyl]methanamine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Chloro-6-(trifluoromethyl)thiazolo[4,5-b]pyridine](/img/structure/B3030235.png)
![4-Chloro-5-iodothieno[2,3-d]pyrimidine](/img/structure/B3030240.png)
